2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(benzotriazol-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C16H18N6OS/c23-15(11-22-14-4-2-1-3-13(14)19-20-22)18-12-5-8-21(9-6-12)16-17-7-10-24-16/h1-4,7,10,12H,5-6,8-9,11H2,(H,18,23)
• InChI Key: QVKZWGVWKWCTBB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)CN2C3=CC=CC=C3N=N2)C4=NC=CS4
• Molecular Formula: C16H18N6OS
• Molecular Weight: 342.4 g/mol

Description

The compound “2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide” is a derivative of benzo[d][1,2,3]triazol-1-yl. It is related to a series of compounds that have been synthesized and evaluated for their biological activities. These compounds have shown significant α-glucosidase inhibition, anticancer, and antioxidant activities.

Synthesis Analysis

The synthesis of similar compounds involves the use of copper-catalyzed click reactions of azides with alkynes. This reaction is widely used due to its efficiency and versatility.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a 1,2,3-triazole ring system. This structure is confirmed by various spectroscopic techniques such as 1H NMR, 13C NMR, and HR-MS.

Chemical Reactions Analysis

The chemical reactions involving these compounds are characterized by the presence of two signals for C=O groups at 1650–1712 cm−1. The 1H-NMR spectrum of these compounds shows two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are characterized by their stability and reactivity. For instance, the compound “2-(1H-Benzo[d][1,2,3]triazol-1-yl)ethanamine” has a molecular weight of 162.19 and is stable under normal conditions.

Scientific Research Applications

Peptide Synthesis Reagents

• Application : It serves as an in situ activation reagent, facilitating peptide bond formation. HBTU offers reactivity similar to symmetrical anhydrides and BOP (benzotriazol-1-yl-oxy-tris(dimethylamino)phosphonium hexafluorophosphate). Couplings proceed smoothly, and the addition of HOBt (1-hydroxybenzotriazole) can enhance reaction rates. .

Future Directions

The future directions in the research of these compounds involve their potential use in the treatment of various diseases. For instance, they could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules. Moreover, their interaction with acetylcholinesterase, a target of primary relevance for developing new therapeutic options to counteract neurodegeneration, is also being investigated.